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Compound of Interest

Compound Name: Pam3CSK4 TFA

Cat. No.: B1678361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Pam3CSK4, a synthetic lipopeptide, and its critical

role in the study of innate immunity. We will explore its mechanism of action, detail its use in

experimental settings, and provide the necessary protocols and data to effectively integrate this

tool into your research.

Introduction to Pam3CSK4
Pam3CSK4 (Pamitoyl-3-Cysteine-Serine-Lysine-4) is a synthetic triacylated lipopeptide that

mimics the acylated amino terminus of bacterial lipoproteins. It is a potent and specific agonist

for the Toll-like receptor 2 (TLR2) and TLR1 heterodimer (TLR2/1). By activating this receptor

complex, Pam3CSK4 triggers a signaling cascade that results in the activation of the innate

immune system, making it an invaluable tool for studying immune responses, inflammation,

and host-pathogen interactions. Its trifluoroacetic acid (TFA) salt form is often used for its

stability and solubility in experimental settings.

Mechanism of Action: TLR2/1 Signaling Pathway
Pam3CSK4's biological activity is mediated through its binding to the TLR2/1 complex on the

surface of various immune cells, including macrophages, dendritic cells, and neutrophils. This

binding event initiates a downstream signaling cascade involving adaptor proteins like MyD88

and TIRAP, leading to the activation of key transcription factors such as NF-κB and AP-1.
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These transcription factors then drive the expression of a wide array of pro-inflammatory

cytokines, chemokines, and other immune mediators.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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